Cas no 2680870-39-5 (prop-2-en-1-yl N-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methylcarbamate)
prop-2-en-1-yl N-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- prop-2-en-1-yl N-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methyl]carbamate
- EN300-28276091
- 2680870-39-5
- prop-2-en-1-yl N-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methylcarbamate
-
- Inchi: 1S/C12H17N3O2/c1-2-7-17-12(16)13-8-11-14-9-5-3-4-6-10(9)15-11/h2H,1,3-8H2,(H,13,16)(H,14,15)
- InChI Key: LCBFWEHPLALOQT-UHFFFAOYSA-N
- SMILES: O(CC=C)C(NCC1=NC2=C(CCCC2)N1)=O
Computed Properties
- Exact Mass: 235.132076794g/mol
- Monoisotopic Mass: 235.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 67Ų
prop-2-en-1-yl N-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28276091-1g |
prop-2-en-1-yl N-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methyl]carbamate |
2680870-39-5 | 1g |
$986.0 | 2023-09-09 | ||
| Enamine | EN300-28276091-5g |
prop-2-en-1-yl N-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methyl]carbamate |
2680870-39-5 | 5g |
$2858.0 | 2023-09-09 | ||
| Enamine | EN300-28276091-10g |
prop-2-en-1-yl N-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methyl]carbamate |
2680870-39-5 | 10g |
$4236.0 | 2023-09-09 | ||
| Enamine | EN300-28276091-0.05g |
prop-2-en-1-yl N-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methyl]carbamate |
2680870-39-5 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-28276091-0.1g |
prop-2-en-1-yl N-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methyl]carbamate |
2680870-39-5 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-28276091-0.25g |
prop-2-en-1-yl N-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methyl]carbamate |
2680870-39-5 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-28276091-0.5g |
prop-2-en-1-yl N-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methyl]carbamate |
2680870-39-5 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-28276091-1.0g |
prop-2-en-1-yl N-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methyl]carbamate |
2680870-39-5 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-28276091-2.5g |
prop-2-en-1-yl N-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methyl]carbamate |
2680870-39-5 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-28276091-5.0g |
prop-2-en-1-yl N-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methyl]carbamate |
2680870-39-5 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 |
prop-2-en-1-yl N-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methylcarbamate Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on prop-2-en-1-yl N-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methylcarbamate
Prop-2-en-1-yl N-(4,5,6,7-Tetrahydro-1H-1,3-Benzodiazol-2-yl)Methylcarbamate: A Comprehensive Overview
The compound with CAS No. 2680870-39-5, commonly referred to as prop-2-en-1-yl N-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methylcarbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and drug delivery systems. Recent studies have highlighted its role in enhancing the stability and functionality of polymer-based materials, making it a subject of interest for both academic and industrial researchers.
The molecular structure of prop-2-en-1-yl N-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methylcarbamate is characterized by a benzodiazole ring system fused with a tetrahydro structure. This configuration imparts the compound with exceptional electronic properties and thermal stability. Researchers have utilized these attributes to develop high-performance polymers for use in electronic devices such as organic light-emitting diodes (OLEDs) and flexible electronics. The integration of this compound into polymer backbones has been shown to significantly improve device efficiency and operational lifetime.
In addition to its role in materials science, this compound has also been explored for its potential in drug delivery systems. The benzodiazole moiety is known for its ability to interact with biological systems in a controlled manner, making it a promising candidate for targeted drug delivery. Recent studies have demonstrated that propenyl carbamate derivatives can be used as carriers for hydrophobic drugs, enhancing their solubility and bioavailability. This application has opened new avenues for the development of more effective therapeutic agents.
The synthesis of propenyl carbamate derivatives involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to optimize the synthesis pathway. The use of green chemistry principles in these processes has also been emphasized to minimize environmental impact and promote sustainable practices.
The latest advancements in computational chemistry have further enhanced our understanding of the properties of this compound. Molecular dynamics simulations have provided insights into the behavior of this compound at the molecular level, aiding in the design of more efficient materials and drug delivery systems. These computational tools have also facilitated the prediction of potential interactions between this compound and biological systems, paving the way for novel applications in biotechnology.
In conclusion, propenyl carbamate derivatives, particularly those based on the CAS No. 2680870-39_5 structure, represent a cutting-edge development in modern chemistry. Their unique properties and versatile applications make them an essential component in advancing both materials science and pharmaceutical research. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping future technological innovations.
2680870-39-5 (prop-2-en-1-yl N-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)